Cas no 556797-16-1 (Macitentan (n-butyl analogue))

• Product Name: Macitentan (n-butyl analogue)
• CAS No: 556797-16-1
• MF: C₂₀H₂₁Br₂N₅O₄S
• MW: 587.2848
• CID: 2601475
• PubChem ID: 71449713
• Update Time: 2024-11-03

Macitentan (n-butyl analogue) Chemical and Physical Properties

Names and Identifiers

• Macitentan (n-butyl analogue)
• Macitentan n-butyl analogue
• macitentan-n-butyl-analogue
• BDBM50395617
• G14552
• CHEMBL2163694
• HY-14184A
• AKOS030526846
• CID 71449713
• MS-30491
• NCGC00485960-01
• 556797-16-1
• N-[5-(4-bromophenyl)-6-[2-(5-bromopyrimidin-2-yl)oxyethoxy]pyrimidin-4-yl]butane-1-sulfonamide
• DA-55161

• Inchi： 1S/C20H21Br2N5O4S/c1-2-3-10-32(28,29)27-18-17(14-4-6-15(21)7-5-14)19(26-13-25-18)30-8-9-31-20-23-11-16(22)12-24-20/h4-7,11-13H,2-3,8-10H2,1H3,(H,25,26,27)
• InChI Key： OZBDTKLWBSATSN-UHFFFAOYSA-N
• SMILES： BrC1C([H])=C([H])C(=C([H])C=1[H])C1C(=NC([H])=NC=1N([H])S(C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])(=O)=O)OC([H])([H])C([H])([H])OC1N=C([H])C(=C([H])N=1)Br

Computed Properties

• Exact Mass: 586.96605 g/mol
• Monoisotopic Mass: 584.96810 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 640
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 125
• Molecular Weight: 587.3

Macitentan (n-butyl analogue) Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines